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Compound of Interest

Compound Name: Schisanlignone C

Cat. No.: B2717907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Schisanlignone C, a lignan compound, emerged from the phytochemical investigation of the

family Schisandraceae, a plant family well-regarded in traditional medicine for its diverse

therapeutic properties. This technical guide delves into the early studies and historical research

surrounding Schisanlignone C, providing a foundational understanding for researchers and

professionals in drug development. Due to the limited accessibility of the original foundational

literature, this document synthesizes available information and outlines generalized

experimental approaches of the era to offer a comprehensive historical perspective.

Discovery and Initial Characterization
Schisanlignone C was first isolated and identified in 1992 from Schisandra viridis A. C. Sm., a

plant species native to the northern Guangdong province of China.[1][2] The discovery was

detailed in a seminal paper by Luo, Liu, and Huang published in Acta Chimica Sinica.[2] This

initial research laid the groundwork for the structural elucidation of this novel lignan.

Physicochemical Properties
The fundamental physicochemical properties of Schisanlignone C as determined in these

early studies are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₃H₂₆O₇ [3]

Molecular Weight 414.45 g/mol [3]

CAS Number 144606-83-7 [4]

Experimental Protocols of the Era
While the full, detailed experimental protocols from the original 1992 publication are not readily

available in accessible archives, it is possible to reconstruct the likely methodologies based on

standard practices in natural product chemistry during that period.

Isolation of Schisanlignone C
The isolation of lignans from plant material in the early 1990s typically followed a multi-step

extraction and chromatographic process. A plausible workflow for the isolation of

Schisanlignone C from the dried and powdered plant material of Schisandra viridis would

have involved:

Extraction: Maceration or Soxhlet extraction of the plant material with organic solvents of

increasing polarity, such as petroleum ether, chloroform, ethyl acetate, and methanol, to

fractionate the chemical constituents.

Preliminary Separation: The crude extracts would then be subjected to preliminary

separation techniques like column chromatography over silica gel or alumina. Elution would

be carried out using a gradient of solvents, starting from non-polar and gradually increasing

in polarity.

Fractionation and Purification: Fractions showing the presence of lignans (often identified by

thin-layer chromatography with specific spray reagents) would be further purified using

repeated column chromatography, preparative thin-layer chromatography (prep-TLC), or

crystallization to yield the pure compound.

A generalized workflow for the isolation of lignans from plant material.

Structure Elucidation
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The structural determination of Schisanlignone C would have relied on a combination of

spectroscopic techniques prevalent at the time:

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify the presence of chromophores, such as

aromatic rings and conjugated systems, characteristic of the lignan skeleton.

Infrared (IR) Spectroscopy: To determine the presence of functional groups, including

hydroxyls, carbonyls, and ethers.

Mass Spectrometry (MS): To ascertain the molecular weight and obtain information about the

fragmentation pattern, aiding in the identification of structural motifs.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR would have

been pivotal in establishing the carbon-hydrogen framework of the molecule. Techniques like

Distortionless Enhancement by Polarization Transfer (DEPT) would have been used to

differentiate between CH, CH₂, and CH₃ groups.

Early Biological Activity Screening
Historical literature available for this review does not contain specific details of the initial

biological screening of Schisanlignone C that may have been conducted in the early 1990s.

Research on other lignans from the Schisandraceae family during this period was beginning to

explore their potential hepatoprotective, antioxidant, and antiviral activities. It is plausible that

Schisanlignone C might have been subjected to similar preliminary in vitro assays, although

specific data from that time is not accessible.

Conclusion
The discovery of Schisanlignone C in 1992 marked an addition to the growing family of

lignans isolated from the Schisandraceae family. While the foundational publication by Luo and

colleagues provided the initial structural characterization, a detailed public record of the

experimental protocols and any early biological investigations is challenging to access. This

guide provides a reconstructed overview based on the standard scientific practices of that era,

offering a valuable historical context for researchers. Further investigation into archived and

non-digitized records from the early 1990s may yet uncover more specific details about the

initial studies of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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